Cas no 865287-68-9 (4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865287-68-9
• MF: C₁₃H₈FN₃O₂S
• MW: 289.284924507141
• CID: 6503495
• Update Time: 2025-05-21

4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-fluoro-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C13H8FN3O2S/c14-9-5-3-8(4-6-9)11(18)15-13-17-16-12(19-13)10-2-1-7-20-10/h1-7H,(H,15,17,18)
• InChI Key： ZSOLVFWVCQCEKX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• pka: 10.31±0.70(Predicted)

Additional information on 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Research Brief on 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 865287-68-9)

In recent years, the compound 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 865287-68-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a fluorine atom and a thiophene ring in its structure enhances its bioactivity and selectivity, making it a promising candidate for further investigation.

Recent studies have explored the synthesis of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide through various synthetic routes, with an emphasis on optimizing yield and purity. One notable approach involves the condensation of 4-fluorobenzoic acid with 5-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine, followed by purification using column chromatography. The synthesized compound has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it induces apoptosis by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. Additionally, it has shown promising antimicrobial activity against drug-resistant strains of bacteria and fungi, highlighting its potential as a broad-spectrum antimicrobial agent.

Further research is underway to evaluate the pharmacokinetic and toxicological profiles of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Preliminary data indicate good oral bioavailability and low toxicity in animal models, which are encouraging for its development as a therapeutic agent. However, more extensive preclinical and clinical studies are needed to fully assess its safety and efficacy.

In conclusion, 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising compound with multifaceted biological activities. Its potential applications in oncology and infectious diseases warrant further investigation, and ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential.